Cas no 2108487-01-8 (SGI 1027 dihydrochloride)

SGI 1027 dihydrochloride is a small molecule inhibitor that targets DNA methyltransferase (DNMT) activity, making it a valuable tool for epigenetic research. Its ability to demethylate DNA and reactivate silenced genes provides insights into gene regulation and potential therapeutic applications. The dihydrochloride salt form enhances solubility and stability, ensuring reliable performance in experimental settings. SGI 1027 is particularly useful for studying cancer epigenetics, as it effectively inhibits DNMT1, DNMT3A, and DNMT3B. Its well-characterized mechanism and consistent inhibitory effects make it a preferred choice for researchers investigating DNA methylation dynamics and epigenetic modifications in cellular and biochemical assays.
SGI 1027 dihydrochloride structure
SGI 1027 dihydrochloride structure
Product Name:SGI 1027 dihydrochloride
CAS No:2108487-01-8
MF:C27H24ClN7O
MW:497.978763580322
CID:5183870
Update Time:2025-06-08

SGI 1027 dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • SGI 1027 dihydrochloride
    • Inchi: 1S/C27H23N7O.ClH/c1-17-16-25(34-27(28)30-17)32-20-10-12-21(13-11-20)33-26(35)18-6-8-19(9-7-18)31-24-14-15-29-23-5-3-2-4-22(23)24;/h2-16H,1H3,(H,29,31)(H,33,35)(H3,28,30,32,34);1H
    • InChI Key: BNSDHXXQYYZOJS-UHFFFAOYSA-N
    • SMILES: N(C1C=CC(C(=O)NC2C=CC(NC3=NC(N)=NC(C)=C3)=CC=2)=CC=1)C1=CC=NC2C=CC=CC1=2.Cl

SGI 1027 dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Axon Medchem
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SGI 1027 dihydrochloride
2108487-01-8 99%
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Axon Medchem
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Axon Medchem
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A2B Chem LLC
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Additional information on SGI 1027 dihydrochloride

Introduction to SGI 1027 Dihydrochloride (CAS No. 2108487-01-8)

SGI 1027 dihydrochloride, chemically designated as 5-(3-hydroxypropyl)-2-(4-methylpiperazin-1-yl)-1H-indole-3-carboxylic acid dihydrochloride, is a compound of significant interest in the field of pharmaceutical research and development. With a CAS number of 2108487-01-8, this molecule has garnered attention for its potential therapeutic applications, particularly in the modulation of biological pathways relevant to neurological and metabolic disorders. The structure of SGI 1027 dihydrochloride incorporates a unique combination of functional groups, including a hydroxyl propyl side chain and a piperazine moiety, which contribute to its distinctive pharmacological profile.

The compound's indole core is a well-established scaffold in medicinal chemistry, known for its versatility in interacting with various biological targets. Recent studies have highlighted the importance of indole derivatives in the development of drugs targeting neurological conditions such as Alzheimer's disease and Parkinson's disease. SGI 1027 dihydrochloride has been investigated for its potential to modulate neurotransmitter systems, particularly those involving dopamine and serotonin, which are crucial for maintaining cognitive function and emotional regulation.

In vitro studies have demonstrated that SGI 1027 dihydrochloride exhibits potent activity at specific receptor targets, including serotonin 5-HT1A receptors and dopamine D2 receptors. These interactions suggest that the compound may have therapeutic potential in conditions characterized by dysregulation of these neurotransmitter systems. For instance, its ability to bind to 5-HT1A receptors has been associated with anxiolytic and neuroprotective effects, making it a candidate for the treatment of anxiety disorders and neurodegenerative diseases.

Moreover, the hydroxyl propyl side chain in SGI 1027 dihydrochloride contributes to its solubility and bioavailability, which are critical factors in drug design. The dihydrochloride salt form enhances the compound's stability and facilitates its formulation into viable pharmaceutical products. This aspect has been a focus of interest in preclinical development, where optimizing pharmacokinetic properties is essential for translating preclinical findings into effective clinical therapies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the binding mechanisms of SGI 1027 dihydrochloride with its target proteins. These studies have revealed that the compound's binding affinity is influenced by subtle interactions between its functional groups and the amino acid residues of the receptor binding pockets. Such detailed understanding has paved the way for structure-activity relationship (SAR) studies, allowing for the rational design of analogs with enhanced potency and selectivity.

The pharmacological profile of SGI 1027 dihydrochloride has also been explored in animal models of neurological disorders. Preclinical trials have shown promising results in terms of improving cognitive function and reducing oxidative stress markers associated with neurodegeneration. These findings have generated considerable interest among researchers seeking novel therapeutic strategies for age-related neurological conditions. The compound's ability to cross the blood-brain barrier has been particularly noted as a significant advantage, ensuring its efficacy in central nervous system (CNS) disorders.

In addition to its potential applications in neurology, SGI 1027 dihydrochloride has been investigated for its metabolic effects. Preliminary studies suggest that the compound may influence key enzymes involved in glucose metabolism, making it a candidate for exploring treatments related to metabolic syndrome. This dual therapeutic potential—targeting both neurological and metabolic pathways—has positioned SGI 1027 dihydrochloride as a multifaceted compound with broad applicability.

The synthesis of SGI 1027 dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and protecting group strategies, have been employed to construct the indole core and introduce the requisite functional groups. The optimization of these synthetic routes is crucial for large-scale production, which is essential for advancing towards clinical trials.

Regulatory considerations play a significant role in the development of new pharmaceutical compounds like SGI 1027 dihydrochloride. Compliance with Good Manufacturing Practices (GMP) and adherence to safety guidelines are paramount to ensure that the final product meets stringent quality standards. Preclinical toxicology studies have been conducted to assess the safety profile of SGI 1027 dihydrochloride, providing valuable data for regulatory submissions.

The future direction of research on SGI 1027 dihydrochloride includes exploring its mechanism of action at a molecular level through advanced biophysical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These techniques can provide high-resolution structural information about how the compound interacts with biological targets, further refining our understanding of its therapeutic potential.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating basic research findings into clinical applications. The continued investigation of SGI 1027 dihydrochloride by multidisciplinary teams will be crucial in unlocking its full therapeutic potential. As our understanding of complex biological systems evolves, compounds like SGI 1027 dihydrochloride are poised to play significant roles in addressing some of today's most pressing health challenges.

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